2/'-norlimacine
2/'-norlimacine
Brand Name:
Vulcanchem
CAS No.:
152697-37-5
VCID:
VC0234903
InChI:
InChI=1S/C36H38N2O6/c1-38-14-12-24-19-33(42-4)35(39)36-34(24)28(38)16-22-7-10-29(40-2)31(17-22)43-25-8-5-21(6-9-25)15-27-26-20-32(44-36)30(41-3)18-23(26)11-13-37-27/h5-10,17-20,27-28,37,39H,11-16H2,1-4H3/t27-,28-/m1/s1
SMILES:
CN1CCC2=CC(=C(C3=C2C1CC4=CC(=C(C=C4)OC)OC5=CC=C(CC6C7=CC(=C(C=C7CCN6)OC)O3)C=C5)O)OC
Molecular Formula:
C36H38N2O6
Molecular Weight:
594.7 g/mol
2/'-norlimacine
CAS No.: 152697-37-5
Main Products
VCID: VC0234903
Molecular Formula: C36H38N2O6
Molecular Weight: 594.7 g/mol
| CAS No. | 152697-37-5 |
|---|---|
| Product Name | 2/'-norlimacine |
| Molecular Formula | C36H38N2O6 |
| Molecular Weight | 594.7 g/mol |
| IUPAC Name | (1R,14R)-9,20,25-trimethoxy-15-methyl-7,23-dioxa-15,30-diazaheptacyclo[22.6.2.23,6.18,12.114,18.027,31.022,33]hexatriaconta-3(36),4,6(35),8,10,12(34),18,20,22(33),24,26,31-dodecaen-21-ol |
| Standard InChI | InChI=1S/C36H38N2O6/c1-38-14-12-24-19-33(42-4)35(39)36-34(24)28(38)16-22-7-10-29(40-2)31(17-22)43-25-8-5-21(6-9-25)15-27-26-20-32(44-36)30(41-3)18-23(26)11-13-37-27/h5-10,17-20,27-28,37,39H,11-16H2,1-4H3/t27-,28-/m1/s1 |
| Standard InChIKey | QRSIKBXDEMEDLL-VSGBNLITSA-N |
| Isomeric SMILES | CN1CCC2=CC(=C(C3=C2[C@H]1CC4=CC(=C(C=C4)OC)OC5=CC=C(C[C@@H]6C7=CC(=C(C=C7CCN6)OC)O3)C=C5)O)OC |
| SMILES | CN1CCC2=CC(=C(C3=C2C1CC4=CC(=C(C=C4)OC)OC5=CC=C(CC6C7=CC(=C(C=C7CCN6)OC)O3)C=C5)O)OC |
| Canonical SMILES | CN1CCC2=CC(=C(C3=C2C1CC4=CC(=C(C=C4)OC)OC5=CC=C(CC6C7=CC(=C(C=C7CCN6)OC)O3)C=C5)O)OC |
| Synonyms | 2/'-norlimacine |
| PubChem Compound | 192608 |
| Last Modified | Nov 11 2021 |
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